5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C15H13ClN2O2S3/c16-14-4-5-15(22-14)23(19,20)18(9-12-6-8-21-11-12)10-13-3-1-2-7-17-13/h1-8,11H,9-10H2
• InChI Key: NCBCNMARFVUZMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(CC2=CSC=C2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H13ClN2O2S3
• Molecular Weight: 384.9 g/mol

Description

5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for use in pharmaceuticals and other applications.

Mechanism of Action

The mechanism of action of 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or proteins involved in disease processes. More research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide in lab experiments include its unique chemical structure, which makes it a promising candidate for use in pharmaceuticals and other applications. However, there are also limitations to its use, including the need for specialized equipment and expertise to synthesize and study the compound.

Future Directions

There are many potential future directions for research on 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide. These include further studies on its mechanism of action, optimization of the synthesis method to improve yield and purity, and exploration of its potential applications in drug discovery and chemical biology. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide involves several steps. The first step involves the synthesis of 5-chlorothiophene-2-sulfonamide, which is then reacted with pyridine-2-carboxaldehyde and thiophen-3-carboxaldehyde to produce the final product. The synthesis of this compound has been studied extensively, and various methods have been developed to optimize the yield and purity of the product.

Scientific Research Applications

The potential applications of 5-chloro-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide in scientific research are numerous. This compound has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been investigated for its potential use as a tool in chemical biology and drug discovery.